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3-Chlorobutanamide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chlorobutanamide is a halogenated amide of scientific interest due to its potential as a

building block in organic synthesis. This document provides a comprehensive overview of its

chemical and physical properties, along with a summary of known synthetic methods and

chemical reactions. Despite its simple structure, detailed historical information regarding its

initial discovery and specific biological signaling pathways remains largely unelucidated in

publicly accessible literature. This guide aims to consolidate the available technical data for this

compound.

Introduction
3-Chlorobutanamide is a chemical compound with the molecular formula C₄H₈ClNO. Its

structure consists of a butanamide backbone with a chlorine atom substituted at the third

carbon position. While the broader class of halogenated organic compounds has been

extensively studied for various applications, including pharmaceuticals and agrochemicals,

specific research into the history and biological activity of 3-Chlorobutanamide is limited. This

document serves to present the current state of knowledge on this particular molecule.
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A summary of the key physicochemical properties of 3-Chlorobutanamide is presented in

Table 1. This data has been compiled from established chemical databases.[1]

Table 1: Physicochemical Properties of 3-Chlorobutanamide

Property Value Source

IUPAC Name 3-chlorobutanamide PubChem[1]

Molecular Formula C₄H₈ClNO PubChem[1]

Molecular Weight 121.56 g/mol PubChem[1]

CAS Number 500790-37-4 PubChem[1]

Canonical SMILES CC(CC(=O)N)Cl PubChem[1]

InChI Key
ZXOYRIKNGSRDPB-

UHFFFAOYSA-N
PubChem[1]

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

History and Discovery
The specific historical details surrounding the initial synthesis and discovery of 3-
Chlorobutanamide are not well-documented in readily available scientific literature. General

methods for the synthesis of amides and chlorinated organic compounds have been known for

over a century, but the first specific preparation of this compound has not been identified. The

related compound, 3-chlorobutanoyl chloride, was first systematically characterized in 1951,

suggesting that its derivatives like 3-Chlorobutanamide may have been synthesized around a

similar timeframe.[2] However, without definitive primary literature, the exact origins of 3-
Chlorobutanamide remain obscure.
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Synthetic Methods
While a specific, detailed experimental protocol for the synthesis of 3-Chlorobutanamide is not

readily available, general synthetic routes for amides can be applied. The following are

plausible methods for its preparation:

From 3-Chlorobutyric Acid: The most direct route would likely involve the conversion of 3-

chlorobutyric acid to its corresponding amide. This can be achieved through several standard

laboratory procedures:

Activation and Amination: Conversion of the carboxylic acid to a more reactive species,

such as an acid chloride (e.g., using thionyl chloride or oxalyl chloride), followed by

reaction with ammonia.

Direct Amidation: Reaction of 3-chlorobutyric acid directly with ammonia in the presence of

a coupling agent.

Chlorination of Butanamide: The direct chlorination of butanamide is another potential

synthetic pathway. However, this method may suffer from a lack of regioselectivity, leading to

a mixture of chlorinated products.

The logical workflow for a potential synthesis from 3-chlorobutyric acid is depicted in the

following diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2723049#discovery-and-history-of-3-
chlorobutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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